N,N-dibutyl-3-chlorobenzamide

• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol
• IUPAC Name: N,N-dibutyl-3-chlorobenzamide
• InChI: InChI=1S/C15H22ClNO/c1-3-5-10-17(11-6-4-2)15(18)13-8-7-9-14(16)12-13/h7-9,12H,3-6,10-11H2,1-2H3
• InChI Key: JLDSMQQVXJCIOM-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)C(=O)C1=CC(=CC=C1)Cl
• Pictograms: Corrosive; Irritant; Environmental Hazard

Description

N,N-Dibutyl-3-chlorobenzamide (C₁₅H₂₂ClNO, molecular weight 267.8 g/mol) is a benzamide derivative featuring a 3-chlorobenzoyl core substituted with two butyl groups at the nitrogen atom. The dibutyl substituents confer high lipophilicity, which may enhance solubility in organic solvents and influence biological activity, making it relevant in agrochemical or pharmaceutical research .

Comparison with Similar Compounds

Structural and Physical Properties

The following table summarizes key differences between N,N-dibutyl-3-chlorobenzamide and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
This compound	C₁₅H₂₂ClNO	267.8	N,N-dibutyl, 3-Cl	High lipophilicity, bulky groups
3-Chloro-N-phenylbenzamide	C₁₃H₁₀ClNO	231.67	N-phenyl, 3-Cl	Monoclinic crystal system (P21/c)
2-Chloro-N,N-dimethylbenzamide	C₉H₁₀ClNO	183.6	N,N-dimethyl, 2-Cl	Compact structure, lower MW
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	C₁₂H₁₇NO₂	207.3	N-hydroxyl, 3-methyl	N,O-bidentate directing group

Key Observations :

• Crystallinity: Analogs like 3-chloro-N-phenylbenzamide exhibit well-defined monoclinic crystal structures (a = 25.0232 Å, b = 5.3705 Å), suggesting that the target compound may also form stable crystalline phases under similar conditions .

Solubility and Stability

• Solubility : The dibutyl groups likely reduce aqueous solubility compared to hydroxylated analogs (e.g., ).
• Thermal Stability : Bulky substituents may enhance thermal stability, as seen in N-phenylbenzamides with rigid aromatic cores .